[4-[(2,4-Dichlorophenyl)methoxy]phenyl]-phenylmethanone

• IUPAC Name: [4-[(2,4-dichlorophenyl)methoxy]phenyl]-phenylmethanone
• InChI: InChI=1S/C20H14Cl2O2/c21-17-9-6-16(19(22)12-17)13-24-18-10-7-15(8-11-18)20(23)14-4-2-1-3-5-14/h1-12H,13H2
• InChI Key: ONBSDZDUXYKLKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H14Cl2O2
• DSSTOX Substance ID: DTXSID80614482
• Molecular Weight: 357.2 g/mol
• CAS RN: 58042-05-0

Description

4-[(2,4-Dichlorophenyl)methoxy]phenyl]-phenylmethanone, commonly referred to as 4-DPMP, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of phenylmethanone, a naturally occurring compound found in some plant species. 4-DPMP has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

UV Filters and Environmental Impact

Benzophenone-3 (BP-3), a compound structurally similar to [4-[(2,4-Dichlorophenyl)methoxy]phenyl]-phenylmethanone, is extensively used as a UV filter in skincare products and as a food additive. It has sparked environmental and health concerns due to its presence in biological systems such as urine, amniotic fluid, and placental tissue. Studies have linked high levels of BP-3 exposure to reproductive toxicity, including altered birth weights, gestational age in humans, and adverse effects on wildlife, indicating potential endocrine-disrupting properties. However, the existing literature is limited by non-uniform exposure and outcome measurements, necessitating further standardized research for clearer insights (Ghazipura et al., 2017).

Pharmaceutical and Therapeutic Applications

Paeonol derivatives, which share structural similarities with [4-[(2,4-Dichlorophenyl)methoxy]phenyl]-phenylmethanone, have been extensively studied due to their wide range of pharmacological activities. These derivatives exhibit notable antibacterial, anti-inflammatory, antipyretic, analgesic, and antioxidant effects. Recent studies have focused on the structure modification of paeonol and the mechanisms of action of its derivatives, highlighting their potential therapeutic applications (Wang et al., 2020).

Chemical Properties and Environmental Persistence

The analysis of global trends and gaps in studies related to the toxicity of herbicides like 2,4-dichlorophenoxyacetic acid (a structurally related compound) highlights the need for research in areas such as molecular biology, gene expression, exposure assessment in vertebrates, and pesticide degradation. This emphasizes the environmental persistence and potential ecological impacts of these compounds, guiding future research directions to address these concerns (Zuanazzi et al., 2020).